Cas no 1369347-48-7 (5-(3-Bromophenyl)pyridin-2-amine)
5-(3-Bromophenyl)pyridin-2-amine is a brominated aromatic compound featuring a pyridin-2-amine scaffold substituted at the 5-position with a 3-bromophenyl group. This structure makes it a valuable intermediate in organic synthesis, particularly for constructing complex heterocyclic systems. The bromine substituent offers a reactive site for further functionalization via cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, enabling the introduction of diverse aryl or heteroaryl groups. The amine group on the pyridine ring enhances its utility as a ligand or precursor in pharmaceutical and agrochemical applications. Its well-defined reactivity and stability under standard conditions make it suitable for use in medicinal chemistry and materials science research.
1369347-48-7 structure
Product Name:5-(3-Bromophenyl)pyridin-2-amine
CAS No:1369347-48-7
MF:C11H9BrN2
MW:249.106561422348
MDL:MFCD22033659
CID:4594205
PubChem ID:80503291
Update Time:2025-06-07
5-(3-Bromophenyl)pyridin-2-amine Chemical and Physical Properties
Names and Identifiers
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- 5-(3-bromophenyl)pyridin-2-amine
- 5-(3-Bromophenyl)pyridin-2-amine
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- MDL: MFCD22033659
- Inchi: 1S/C11H9BrN2/c12-10-3-1-2-8(6-10)9-4-5-11(13)14-7-9/h1-7H,(H2,13,14)
- InChI Key: NOUVJQWZYJECPB-UHFFFAOYSA-N
- SMILES: BrC1=CC=CC(=C1)C1C=NC(=CC=1)N
Computed Properties
- Exact Mass: 247.99491 g/mol
- Monoisotopic Mass: 247.99491 g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 14
- Rotatable Bond Count: 1
- Complexity: 186
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.8
- Topological Polar Surface Area: 38.9
- Molecular Weight: 249.11
Experimental Properties
- Density: 1.5±0.1 g/cm3
- Boiling Point: 361.5±27.0 °C at 760 mmHg
- Flash Point: 172.4±23.7 °C
- Vapor Pressure: 0.0±0.8 mmHg at 25°C
5-(3-Bromophenyl)pyridin-2-amine Security Information
- Signal Word:warning
- Hazard Statement: H303+H313+H333
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
5-(3-Bromophenyl)pyridin-2-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | B804048-5mg |
5-(3-bromophenyl)pyridin-2-amine |
1369347-48-7 | 5mg |
$ 70.00 | 2022-06-06 | ||
| TRC | B804048-10mg |
5-(3-bromophenyl)pyridin-2-amine |
1369347-48-7 | 10mg |
$ 95.00 | 2022-06-06 | ||
| TRC | B804048-50mg |
5-(3-bromophenyl)pyridin-2-amine |
1369347-48-7 | 50mg |
$ 340.00 | 2022-06-06 | ||
| Enamine | EN300-194589-1.0g |
5-(3-bromophenyl)pyridin-2-amine |
1369347-48-7 | 95% | 1g |
$0.0 | 2023-06-08 | |
| Enamine | EN300-194589-0.05g |
5-(3-bromophenyl)pyridin-2-amine |
1369347-48-7 | 95% | 0.05g |
$266.0 | 2023-09-17 | |
| Enamine | EN300-194589-0.1g |
5-(3-bromophenyl)pyridin-2-amine |
1369347-48-7 | 95% | 0.1g |
$396.0 | 2023-09-17 | |
| Enamine | EN300-194589-0.25g |
5-(3-bromophenyl)pyridin-2-amine |
1369347-48-7 | 95% | 0.25g |
$567.0 | 2023-09-17 | |
| Enamine | EN300-194589-0.5g |
5-(3-bromophenyl)pyridin-2-amine |
1369347-48-7 | 95% | 0.5g |
$891.0 | 2023-09-17 | |
| Enamine | EN300-194589-1g |
5-(3-bromophenyl)pyridin-2-amine |
1369347-48-7 | 95% | 1g |
$1142.0 | 2023-09-17 | |
| Enamine | EN300-194589-2.5g |
5-(3-bromophenyl)pyridin-2-amine |
1369347-48-7 | 95% | 2.5g |
$2240.0 | 2023-09-17 |
5-(3-Bromophenyl)pyridin-2-amine Related Literature
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Feng Peng,Yuhao Zhang,Wei Yang,Yong Cao Polym. Chem., 2019,10, 1367-1376
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Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
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3. Estimating and correcting interference fringes in infrared spectra in infrared hyperspectral imagingGhazal Azarfar,Ebrahim Aboualizadeh,Nicholas M. Walter,Simona Ratti,Camilla Olivieri,Alessandra Norici,Michael Nasse,Achim Kohler,Mario Giordano Analyst, 2018,143, 4674-4683
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Suneel Gangada,Naresh Duvva,Raghu Chitta Phys. Chem. Chem. Phys., 2018,20, 21352-21367
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